Cas no 941884-12-4 (N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide
• CAS No: 941884-12-4
• MF: C₂₃H₂₀N₂O₃S₂
• MW: 436.546503067017
• CID: 5499607
• PubChem ID: 18586983
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[d]thiazol-2-yl)-N-benzyl-2-(4-(methylsulfonyl)phenyl)acetamide
• 941884-12-4
• N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methylsulfonylphenyl)acetamide
• N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide
• AKOS024471026
• F2829-0483

• Inchi： 1S/C23H20N2O3S2/c1-30(27,28)19-13-11-17(12-14-19)15-22(26)25(16-18-7-3-2-4-8-18)23-24-20-9-5-6-10-21(20)29-23/h2-14H,15-16H2,1H3
• InChI Key： UNSIZWBIYIYJJI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(N(C1=NC2C=CC=CC=2S1)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 436.09153485g/mol
• Monoisotopic Mass: 436.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Additional information on N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide

Compound CAS No. 941884-12-4: N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide

The compound with CAS No. 941884-12-4, known as N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzothiazole moiety, a benzyl group, and a methanesulfonylphenyl substituent. The integration of these functional groups renders the molecule highly versatile and potentially bioactive, making it a promising candidate for drug development.

Recent studies have highlighted the potential of benzothiazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The benzothiazole ring is a key structural element in this compound, contributing to its stability and ability to interact with biological targets. Additionally, the benzyl group enhances lipophilicity, which is crucial for membrane permeability and bioavailability. The methanesulfonylphenyl group further modulates the molecule's pharmacokinetic properties, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its ability to act as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and disrupting or enhancing these interactions can lead to therapeutic effects in diseases such as cancer and neurodegenerative disorders. Research has shown that N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide exhibits potent activity in inhibiting specific PPIs, making it a valuable tool in the development of targeted therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent attachment of the benzyl and methanesulfonylphenyl groups via amide bond formation. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and purity while reducing environmental impact.

In terms of pharmacological activity, N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide has demonstrated remarkable selectivity towards certain kinases and enzymes. For instance, it has been shown to inhibit the activity of Janus kinase 2 (JAK2), a key player in immune response regulation. This selectivity suggests that the compound could be developed into a novel immunomodulatory agent with fewer off-target effects compared to existing therapies.

Moreover, computational studies have provided insights into the molecular docking behavior of this compound with its target proteins. These studies reveal that the benzothiazole moiety plays a critical role in stabilizing interactions within the protein binding pocket. The presence of electron-withdrawing groups such as the methanesulfonylphenyl substituent further enhances binding affinity by creating favorable electrostatic interactions.

The potential applications of this compound extend beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its suitability as a component in light-emitting diodes (LEDs) and solar cells, where its ability to efficiently conduct charge carriers is highly advantageous.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941884-12-4) is a multifaceted compound with significant potential across diverse scientific domains. Its intricate structure endows it with unique chemical and biological properties that continue to be explored through cutting-edge research methodologies. As our understanding of this molecule deepens, it holds promise for advancing both therapeutic interventions and technological innovations.